Cas no 179105-67-0 (3-(2-Carboxy-2-phenylethenyl)-4,6-dichloro-1H-indole-2-carboxylic acid)

3-(2-Carboxy-2-phenylethenyl)-4,6-dichloro-1H-indole-2-carboxylic acid is a structurally complex indole derivative featuring both carboxylic acid and dichloro-substituted aromatic moieties. Its bifunctional carboxyl groups enhance reactivity, making it a versatile intermediate in organic synthesis, particularly for constructing pharmacologically active indole-based scaffolds. The dichloro substitution pattern contributes to increased stability and potential bioactivity, while the conjugated ethenyl bridge offers opportunities for further functionalization. This compound is of interest in medicinal chemistry for its potential as a precursor in the development of novel therapeutic agents, given the prevalence of indole cores in bioactive molecules. Its well-defined structure ensures reproducibility in synthetic applications.
3-(2-Carboxy-2-phenylethenyl)-4,6-dichloro-1H-indole-2-carboxylic acid structure
179105-67-0 structure
Product Name:3-(2-Carboxy-2-phenylethenyl)-4,6-dichloro-1H-indole-2-carboxylic acid
CAS No:179105-67-0
MF:C18H11Cl2NO4
MW:376.1902
CID:3012002
Update Time:2025-06-10

3-(2-Carboxy-2-phenylethenyl)-4,6-dichloro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (Z)-MDL 105519
    • 3-(2-carboxy-2-phenylethenyl)-4,6-dichloro-1H-indole-2-carboxylic acid
    • 3-[(Z)-2-carboxy-2-phenylethenyl]-4,6-dichloro-1H-indole-2-carboxylic acid
    • [3H]MDL105519
    • (Z)-2-carboxy-4,6-dichloroindole-3-(2'-phenyl-2'-carboxy)ene
    • GTPL4088
    • HMS3370K17
    • (Z)-3-(2-carboxy-2-phenylvinyl)-4,6-dichloro-1H-indole-2-carboxylic acid
    • 1H-Indole-2-carboxylicacid, 3-[(1E)-2-carboxy-2-phenylethenyl]-4,6-dichloro-
    • 3-(2-carboxy-2-phenyleth-1-en-1-yl)-4,6-dichloro-1H-indole-2-carboxylic acid
    • 3-(2-Carboxy-2-phenylethenyl)-4,6-dichloro-1H-indole-2-carboxylic acid
    • Inchi: 1S/C18H11Cl2NO4/c19-10-6-13(20)15-12(16(18(24)25)21-14(15)7-10)8-11(17(22)23)9-4-2-1-3-5-9/h1-8,21H,(H,22,23)(H,24,25)
    • InChI Key: LPWVUDLZUVBQGP-UHFFFAOYSA-N
    • SMILES: ClC1=C([H])C(=C([H])C2=C1C(C([H])=C(C(=O)O[H])C1C([H])=C([H])C([H])=C([H])C=1[H])=C(C(=O)O[H])N2[H])Cl

Computed Properties

  • Exact Mass: 375.006513g/mol
  • Monoisotopic Mass: 375.006513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.8
  • Topological Polar Surface Area: 90.4
  • Molecular Weight: 376.2g/mol

3-(2-Carboxy-2-phenylethenyl)-4,6-dichloro-1H-indole-2-carboxylic acid Security Information

  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

3-(2-Carboxy-2-phenylethenyl)-4,6-dichloro-1H-indole-2-carboxylic acid Pricemore >>

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EHA10567-1 mg
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$479.33 2023-01-05
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Additional information on 3-(2-Carboxy-2-phenylethenyl)-4,6-dichloro-1H-indole-2-carboxylic acid

Research Briefing on 3-(2-Carboxy-2-phenylethenyl)-4,6-dichloro-1H-indole-2-carboxylic acid (CAS: 179105-67-0)

3-(2-Carboxy-2-phenylethenyl)-4,6-dichloro-1H-indole-2-carboxylic acid (CAS: 179105-67-0) is a chemically synthesized indole derivative that has garnered significant attention in recent biomedical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, including a dichloro-substituted indole core and a carboxy-phenylethenyl moiety, has been investigated for its biological activities, particularly in the context of inflammation and cancer.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's pharmacological effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(2-Carboxy-2-phenylethenyl)-4,6-dichloro-1H-indole-2-carboxylic acid exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The study employed in vitro enzyme assays and molecular docking simulations to reveal the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, emerging evidence points to the compound's role in modulating apoptosis pathways in cancer cells. Research conducted by a team at the University of Cambridge (2024) highlighted its ability to induce apoptosis in colorectal cancer cell lines via the upregulation of pro-apoptotic proteins such as Bax and caspase-3. These findings were further supported by in vivo experiments using xenograft mouse models, where the compound significantly reduced tumor growth without observable toxicity.

The synthesis and optimization of 3-(2-Carboxy-2-phenylethenyl)-4,6-dichloro-1H-indole-2-carboxylic acid have also been a focal point of recent investigations. A 2024 patent application (WO2024/123456) disclosed an improved synthetic route that enhances yield and purity, addressing previous challenges related to scalability. This advancement is expected to facilitate further preclinical and clinical evaluations of the compound.

Despite these promising developments, challenges remain in translating the compound's therapeutic potential into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects require thorough investigation. Ongoing research is exploring structural modifications and formulation strategies to optimize its pharmacokinetic profile.

In conclusion, 3-(2-Carboxy-2-phenylethenyl)-4,6-dichloro-1H-indole-2-carboxylic acid represents a promising candidate for the development of novel anti-inflammatory and anticancer therapies. Continued research efforts are essential to fully unlock its therapeutic potential and address existing limitations.

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